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Compound of Interest

Compound Name: Imidapril-d3 Hydrochloride

CAS No.: 1356017-30-5

Cat. No.: B562934

Get Quote

Imidapril Hydrochloride: The Active Pharmaceutical
Ingredient
Imidapril HCl is an angiotensin-converting enzyme (ACE) inhibitor. It is a prodrug that is

metabolized in the liver to its active form, imidaprilat. Imidaprilat inhibits ACE, which is

responsible for converting angiotensin I to angiotensin II, a potent vasoconstrictor. This

inhibition leads to vasodilation and a reduction in blood pressure, making it an effective

treatment for hypertension.

Key Chemical Information:

Chemical Name: (4S)-3-{(2S)-2-[N-((1S)-1-carboxy-3-phenylpropyl)amino]propanoyl}-1-

methyl-2-oxoimidazolidine-4-carboxylic acid hydrochloride

Molecular Formula: C₂₀H₂₇N₃O₆ · HCl

Molecular Weight: 441.9 g/mol
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Imidapril-d3 Hydrochloride: The Stable Isotope-Labeled
Internal Standard
Imidapril-d3 HCl is a deuterated version of Imidapril HCl, where three hydrogen atoms on the

ethyl ester group have been replaced with deuterium atoms. Deuterium is a stable, non-

radioactive isotope of hydrogen.

Essential Properties of Deuterated Analogues:

Chemical and Biological Equivalence: Deuterium-labeled compounds are chemically and

biologically identical to their non-labeled counterparts.

Mass Shift: The key difference is the increased molecular weight due to the deuterium

atoms. This mass shift is fundamental to its use in analytical chemistry.

Negligible Isotope Effect: In the context of its use as an internal standard in mass

spectrometry, the kinetic isotope effect is insignificant and does not affect quantification.

Part 2: The Critical Distinction: Application in
Quantitative Bioanalysis
The primary difference between Imidapril HCl and Imidapril-d3 HCl lies in their application,

which is a direct result of their mass difference. Imidapril-d3 HCl is the preferred internal

standard (IS) for quantifying Imidapril in biological samples using liquid chromatography-mass

spectrometry (LC-MS).

The Function of an Internal Standard
An internal standard is a compound with similar physicochemical properties to the analyte,

added at a known concentration to all samples. It is used to correct for variations during sample

preparation and analysis, including:

Extraction efficiency

Matrix effects (ion suppression or enhancement)

Injection volume inconsistencies
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Due to its chemical similarity, Imidapril-d3 HCl is the ideal internal standard for Imidapril

analysis.

Workflow for Bioanalytical Quantification using LC-
MS/MS
The following diagram illustrates the typical workflow for a pharmacokinetic study using

Imidapril-d3 HCl.

Caption: Bioanalytical workflow for Imidapril quantification.

Mass Spectrometric Detection
Mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, is used to

differentiate and quantify Imidapril and Imidapril-d3 HCl.

Compound Precursor Ion (m/z) Product Ion (m/z)

Imidapril 406.2 234.1

Imidaprilat 378.2 206.1

Imidapril-d3 409.2 234.1

Note: The specific m/z values may vary slightly based on the instrument and conditions.

The mass spectrometer monitors specific precursor-to-product ion transitions for both the

analyte and the internal standard. The ratio of their peak areas is used to calculate the

concentration of Imidapril in the sample.

Part 3: Comparative Overview and Methodologies
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Feature Imidapril HCl Imidapril-d3 HCl

Primary Function
Active Pharmaceutical

Ingredient (API)

Internal Standard for

Bioanalysis

Chemical Formula C₂₀H₂₇N₃O₆ · HCl C₂₀H₂₄D₃N₃O₆ · HCl

Molecular Weight ~441.9 g/mol ~444.9 g/mol

Biological Activity Pharmacologically active
Chemically and biologically

equivalent to Imidapril

Main Application Treatment of hypertension
Accurate quantification of

Imidapril in biological samples

Analytical Method LC-MS/MS, HPLC-UV Primarily LC-MS/MS

Experimental Protocol: Plasma Sample Preparation for
Imidapril Quantification
This protocol outlines a general procedure for extracting Imidapril from human plasma.

Materials:

Human plasma samples

Imidapril HCl and Imidapril-d3 HCl stock solutions

Acetonitrile (ACN)

Formic acid (FA)

Centrifuge

Evaporator

Reconstitution solution (e.g., 50:50 ACN:Water with 0.1% FA)

Procedure:
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Sample Thawing: Thaw plasma samples on ice.

Aliquoting: Transfer 100 µL of plasma to a microcentrifuge tube.

Internal Standard Spiking: Add 10 µL of Imidapril-d3 HCl working solution to each sample

(except the blank).

Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate proteins.

Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Supernatant Transfer: Transfer the supernatant to a new tube.

Evaporation: Evaporate the supernatant to dryness under nitrogen.

Reconstitution: Reconstitute the residue in 100 µL of the reconstitution solution.

Analysis: Transfer to an autosampler vial for LC-MS/MS analysis.

Self-Validation: The inclusion of quality control (QC) samples at low, medium, and high

concentrations provides a self-validating system. The calculated concentrations of the QC

samples must be within a predefined acceptance range for the analytical run to be valid.

Part 4: Conclusion
The difference between Imidapril HCl and its deuterated form, Imidapril-d3 HCl, highlights the

importance of stable isotope labeling in modern pharmaceutical analysis. While Imidapril HCl is

the therapeutic agent, Imidapril-d3 HCl is a crucial tool for researchers. Its use as an internal

standard ensures the accuracy and reliability of pharmacokinetic and toxicokinetic studies,

which are vital for drug development and regulatory approval.

References
PubChem. (n.d.). Imidapril. National Center for Biotechnology Information. Retrieved from

[Link]

To cite this document: BenchChem. [Part 1: Foundational Understanding of the Core
Molecules]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Imidapril
https://www.benchchem.com/product/b562934/docs#part-1-foundational-understanding-of-the-core-molecules
https://www.benchchem.com/product/b562934/docs#part-1-foundational-understanding-of-the-core-molecules
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b562934/docs#part-1-foundational-understanding-of-
the-core-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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